Cas no 124-94-7 (triamcinolone)

• Product Name: triamcinolone
• CAS No: 124-94-7
• MF: C₂₁H₂₇FO₆
• MW: 394.433890581131
• CID: 36141
• PubChem ID: 31307
• Update Time: 2025-06-28

triamcinolone Chemical and Physical Properties

Names and Identifiers

• triamcinolone
• 9-alpha-fluoro-16-alpha-hydroxyprednisolone
• 9-alpha-fluoro-11-beta,16-alpha,17-alpha,21-tetrahydroxypregna-1,4-diene-3,20-dione
• 9-Fluoro-11,16,17,21-tetrahydroxypregna-1,4-diene-3,20-dione
• Triamcinolone Base
• (8S,9R,10S,11S,13S,14S,16R,17S)-9-fluoro-11,16,17-trihydroxy-17-(2-hydroxyacetyl)-10,13-dimethyl-6,7,8,11,12,14,15,16-octahydrocyclopenta[a]phenanthren-3-one
• 9α-Fluoro-11β,16α,17,21-tetrahydroxy-1,4-pregnadiene-3,20-dione
• 9α-Fluoro-11β,16α,17,21-tetrahydroxypregna-1,4-diene-3,20-dione
• Fluoxyprednisolone
• 9a-Fluoro-11b,16a,17a,21-tetrahydroxy-1,4-pregnadiene-3,20-dione
• Volon
• 0-dione
• Celeste
• cl19823
• omcilon
• Cinolone
• Kenacort
• Omicilon
• Triamcet
• CL 19823
• (8S,9R,10S,11S,13S,14S,16R,17S)-9-fluoro-11,16,17-trihydroxy-17-(2-hydroxyacetyl)-10,13-dimethyl-6,7,8,9,10,11,12,13,14,15,16,17-dodecahydro-3H-cyclopenta[a]phenanthren-3-one
• Triamcinolona (INN-Spanish)
• CS-0695010
• Kenacort-AG
• Q1074056
• NCGC00261864-01
• (1S,2R,3aS,3bS,9aS,9bR,10S,11aS)-9b-fluoro-1,2,10-trihydroxy-1-(2-hydroxyacetyl)-9a,11a-dimethyl-1H,2H,3H,3aH,3bH,4H,5H,7H,9aH,9bH,10H,11H,11aH-cyclopenta[a]phenanthren-7-one
• PREGNA-1,4-DIENE-3,20-DIONE, 9-FLUORO-11,16,17,21-TETRAHYDROXY-, (11.BETA.,16.ALPHA.)
• NSC 13397
• Prestwick0_000120
• HMS2095G22
• NCI60_000750
• TRIAMCINOLONE [WHO-DD]
• GTPL2870
• DTXCID9020742
• HSDB 3194
• Triamcinolona
• Tiamcinolonum
• Pregna-1,20-dione, 9-fluoro-11,16,17,21-tetrahydroxy-, (11.beta.,16.alpha.)-
• LP01179
• 9.alpha.-Fluoro-11.beta.,17,21-tetrahydroxy-1,4-pregnadiene-3,20-dione
• HMS3712G22
• Ledercort
• Pregna-1,4-diene-3, 20-dione, 9-fluoro-11.beta.,16.alpha.,17,21-tetrahydroxy-
• NCGC00021580-08
• Kenacort (TN)
• EINECS 204-718-7
• SMP1_000300
• Pregna-1,4-diene-3,20-dione, 9-fluoro-11,16,17,21-tetrahydroxy-, (11beta,16alpha)
• Triamcinolone, European Pharmacopoeia (EP) Reference Standard
• TRIAMCINOLONE [GREEN BOOK]
• 3-[2[[(1,1-DIMETHYLETHYL)DIMETHYLSILYL]OXY]ETHYL]-PIPERIDINE
• 11-beta,16-alpha,17-alpha,21-Tetrahydroxy-9-alpha-fluoro-1,4-pregnadiene-3,20-dione
• TRIAMCINOLONE (USP MONOGRAPH)
• SPBio_002079
• 9-Fluoro-11beta,16alpha,17,21-tetrahydroxypregna-1,4-diene-3,20-dione
• HY-B0328
• Tox21_111332
• TRIAMCINOLONE [ORANGE BOOK]
• Triamcinolonum
• DTXSID1040742
• Tox21_501179
• Prestwick2_000120
• AS-13657
• Cinolone-T
• Aristocort
• 9.alpha.-Fluoro-11.beta.,17,21-tetrahydroxypregna-1,4-diene-3,20-dione
• MFCD00010477
• AKOS015895436
• TRIAMCINOLONE [USP MONOGRAPH]
• Pregna-1,4-diene-3,20-dione,9-fluoro-11,16,17,21-tetrahydroxy-, (11b,16a)-
• Prednisolone, 9-fluoro-16alpha-hydroxy-
• 9alpha-Fluoro-11beta,16alpha,17,21-tetrahydroxypregna-1,4-diene-3,20-dione
• NSC13397
• TRIAMCINOLONE [HSDB]
• TRIAMCINOLONE (MART.)
• Pregna-1,4-diene-3,20-dione, 9-fluoro-11,16,17,21-tetrahydroxy-, (11beta,16alpha)-
• TRIAMCINOLONE [MART.]
• Aristocort Tablets
• WLN: L E5 B666 OV KU MUTJ A1 BF CQ E1 FV1Q FQ GQ
• TRIAMCINOLONE [MI]
• BRN-2341955
• TRIAMCINOLONE ACETONIDE IMPURITY A [EP IMPURITY]
• Triamcinalone
• TRIAMCINOLONE [INN]
• BRD-K77554836-001-14-0
• 11.beta.,17.alpha.,21-Tetrahydroxy-9.alpha.-fluoro-1,4-pregnadiene-3,20-dione
• TRIAMCINOLONE (EP MONOGRAPH)
• MLS002695935
• Triamcinolone, United States Pharmacopeia (USP) Reference Standard
• Tricortale
• Prestwick1_000120
• NCGC00021580-07
• D00385
• HMS1568G22
• MLS001066543
• Triamcinolone (USP:INN:BAN:JAN)
• NCGC00094799-01
• 9alpha-Fluoro-11beta,16alpha,17,21-tetrahydroxy-1,4-pregnadiene-3,20-dione
• 9.alpha.-Fluoro-11.beta.,16.alpha.,17,21-tetrahydroxypregna-1,4-diene-3,20-dione
• NCGC00021580-16
• SR-01000000079
• 9-FLUORO-11,BETA,,16.ALPHA.,17,21-TETRAHYDROXYPREGNA-1,4-DIENE-3,20-DIONE
• CHEBI:9667
• BDBM41132
• Pregna-1,4-diene-3,20-dione, 9-fluoro-11,16,17,21-tetrahydroxy-, (11beta,16alpha)-, tetrahydro deriv.
• GFNANZIMVAIWHM-OBYCQNJPSA-N
• HMS3263L19
• Triam-Tablinen
• CHEMBL1451
• EU-0101179
• BRD-K77554836-001-03-3
• Triamcinolone Acetonide Imp. A (EP); Triamcinolone; Triamcinolone Acetonide Impurity A
• SCHEMBL4447
• Prestwick_438
• 4-08-00-03629 (Beilstein Handbook Reference)
• BCP11941
• cid_31307
• s1933
• (1R,2S,10S,11S,13R,14S,15S,17S)-1-fluoro-13,14,17-trihydroxy-14-(2-hydroxyacetyl)-2,15-dimethyltetracyclo[8.7.0.0^{2,7}.0^{11,15}]heptadeca-3,6-dien-5-one
• 9.alpha.-Fluoro-11.beta.,16.alpha.,17.alpha., 21-tetrahydroxypregna-1,4-diene-3,20-dione
• TRIAMCINOLONE [JAN]
• CCG-205253
• Fluoxiprednisolone
• BRN 2341955
• SMR000058333
• SDCCGSBI-0051146.P002
• Pregna-1,4-diene-3,20-dione, 9-fluoro-11,16,17,21-tetrahydroxy-, (11.beta.,16.alpha.)-
• 9.alpha.-Fluoro-16.alpha.-hydroxyprednisolone
• NCGC00021580-06
• HMS2231E20
• Prestwick3_000120
• Tox21_300178
• 1ZK20VI6TY
• Rodinolone
• 51855-44-8
• Tox21_111332_1
• Triamcinolone (Aristocort)
• BSPBio_000140
• UNII-1ZK20VI6TY
• 9alpha-Fluoro-16alpha-hydroxyprednisolone
• Triamcinolone [USP:INN:BAN:JAN]
• MLS000028542
• Tiamcinolonum (INN-Latin)
• Triamcinolona [INN-Spanish]
• Delphicort
• 9-alpha-Fluoro-11-beta,16-alpha,17,21-tetrahydroxypregna-1,4-diene-3,20-dione
• TRIAMCINOLONE [VANDF]
• E70344
• DB00620
• NCGC00254049-01
• BPBio1_000154
• Pregna-1,4-diene-3,20-dione, 9-fluoro-11,16,17,21-tetrahydroxy-, (11-beta,16-alpha)-
• NCGC00178404-03
• CAS-124-94-7
• Triamcinolone, British Pharmacopoeia (BP) Reference Standard
• Triamcinolone (Standard)
• TRIAMCINOLONE (USP-RS)
• NSC-13397
• Lopac0_001179
• 9.alpha.-Fluoro-11.beta.,16.alpha.,17,21-tetrahydroxy-1,4-pregnadiene-3,20-dione
• SR-01000000079-3
• Triamcinolonum [INN]
• Pregna-1,20-dione, 9-fluoro-11.beta.,16.alpha.,17,21-tetrahydroxy-
• EX-A4109
• NCGC00021580-04
• EN300-7400440
• TRIAMCINOLONE [USP-RS]
• Triamcinlon
• TRIAMCINOLONE [EP MONOGRAPH]
• HMS2090D12
• NS00007956
• Triamcinolon
• Pregna-1,4-diene-3,20-dione, 9-fluoro-11beta,16alpha,17,21-tetrahydroxy-
• Adcortyl
• 124-94-7
• 124-94-7 (free)
• (11beta,16alpha)-9-Fluoro-11,16,17,21-tetrahydroxypregna-1,4-diene-3,20-dione
• 9.alpha.-Fluoro-11.beta.,17.alpha.,21-tetrahydroxypregna-1,4-diene-3,20-dione
• HY-B0328R
• 11beta,16alpha,17alpha,21-Tetrahydroxy-9alpha-fluoro-1,4-pregnadiene-3,20-dione
• 9alpha-Fluoro-11beta,16alpha,17alpha,21-tetrahydroxypregna-1,4-diene-3,20-dione
• Tiamcinolonum [INN-Latin]
• 11.beta.,16.alpha.,17.alpha., 21-Tetrahydroxy-9.alpha.-fluoro-1,4-pregnadiene-3,20-dione
• SK-Triamcinolone
• NCGC00021580-03
• Triamcinolone (JP17/USP/INN)
• Prednisolone, 9-fluoro-16.alpha.-hydroxy-
• Triamcinolone, topical
• AC-2072
• NCGC00021580-05
• BRD-K77554836-001-11-6
• Fluoxyprednisolone; Tri-nasal; 1,4-Pregnadien-9alpha-fluoro-11beta,16alpha,17,21-tetrol-3,20-dione
• FT28383
• 204-718-7

• MDL： MFCD00010477
• Inchi： 1S/C21H27FO6/c1-18-6-5-12(24)7-11(18)3-4-13-14-8-15(25)21(28,17(27)10-23)19(14,2)9-16(26)20(13,18)22/h5-7,13-16,23,25-26,28H,3-4,8-10H2,1-2H3/t13-,14-,15+,16-,18-,19-,20-,21-/m0/s1
• InChI Key： GFNANZIMVAIWHM-OBYCQNJPSA-N
• SMILES： F[C@@]12[C@]3(C=CC(C=C3CC[C@H]1[C@@H]1C[C@H]([C@](C(CO)=O)([C@@]1(C)C[C@@H]2O)O)O)=O)C

Computed Properties

• Exact Mass: 394.17900
• Monoisotopic Mass: 394.179
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 2
• Complexity: 807
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 9
• XLogP3: nothing
• Topological Polar Surface Area: 115A^2

Experimental Properties

• Color/Form: White or nearly white crystalline powder, odorless and bitter
• Density: 1.1703 (estimate)
• Melting Point: 262-263 °C (lit.)
• Boiling Point: 587.5°Cat760mmHg
• Flash Point: 309.1°C
• Refractive Index: 1.617
• Solubility: DMF: soluble20 mg/mL
• PSA: 115.06000
• LogP: 0.62050
• Merck: 9595
• Specific Rotation: 69 º (c=2, DMF)
• FEMA: 2158
• Solubility: Slightly soluble in water, slightly soluble in ethanol, chloroform, diethyl ether, etc

triamcinolone Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： R40
• Safety Instruction： S22-S36
• RTECS：TU3850000
• Hazardous Material Identification：
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases：R40
• Safety Term：S22;S36

Related Categories

• Solvents and Organic Chemicals Organic Compounds

Additional information on triamcinolone

Triamcinolone and Its Applications in Modern Medicine

Triamcinolone, a synthetic corticosteroid, is widely recognized for its potent anti-inflammatory and immunosuppressive properties. With a CAS number 124-94-7, this compound has been extensively studied and utilized in various medical applications. Triamcinolone belongs to the class of corticosteroids known as glucocorticoids, which play a crucial role in regulating immune responses and reducing inflammation.

The mechanism of action of triamcinolone involves the binding to glucocorticoid receptors, which in turn modulates the expression of genes involved in inflammation and immune responses. This interaction leads to a significant reduction in the production of pro-inflammatory cytokines and chemokines, thereby alleviating symptoms associated with inflammatory conditions.

In recent years, research has highlighted the therapeutic potential of triamcinolone in treating a wide range of medical conditions. One of the most notable applications is in the management of skin disorders such as eczema, psoriasis, and dermatitis. Triamcinolone formulations, including creams, ointments, and lotions, are commonly prescribed to provide relief from symptoms like redness, itching, and swelling.

Moreover, triamcinolone has been explored for its efficacy in treating respiratory conditions. Studies have demonstrated its ability to reduce airway inflammation in patients with asthma and chronic obstructive pulmonary disease (COPD). The compound's ability to modulate immune responses makes it a valuable asset in managing these chronic inflammatory diseases.

Recent advancements in pharmaceutical research have led to the development of novel formulations of triamcinolone that enhance its bioavailability and reduce local side effects. For instance, liposomal formulations have been shown to improve drug delivery efficiency while minimizing systemic absorption. This innovation has opened new avenues for the treatment of various inflammatory conditions with fewer adverse effects.

The clinical trials conducted on triamcinolone have consistently shown its efficacy in reducing inflammation and improving patient outcomes. One such study published in the Journal of Dermatological Treatment demonstrated that triamcinolone acetate cream significantly reduced erythema and pruritus in patients with atopic dermatitis. The study also highlighted the compound's safety profile when used as directed.

In addition to its therapeutic applications, triamcinolone has been investigated for its potential role in neurological disorders. Emerging research suggests that corticosteroids like triamcinolone may have neuroprotective properties, making them promising candidates for treating conditions such as multiple sclerosis and Alzheimer's disease. While further research is needed to fully understand these mechanisms, the findings are encouraging for future therapeutic strategies.

The pharmaceutical industry continues to invest in the development of new corticosteroids with improved efficacy and safety profiles. Triamcinolone remains a cornerstone compound in this field due to its well-established mechanisms of action and broad therapeutic applications. As research progresses, it is expected that new formulations and combination therapies will be developed, further expanding the use of triamcinolone in modern medicine.

Overall, triamcinolone stands as a testament to the importance of synthetic corticosteroids in managing inflammatory and immunosuppressive conditions. Its versatility across multiple medical disciplines underscores its significance as a therapeutic agent. With ongoing research efforts aimed at optimizing its use and exploring new applications, triamcinolone is poised to remain a key player in medical treatments for years to come.